Plerixafor Hexa(Trifluoroacetic Acid Salt)
Plerixafor Hexa(Trifluoroacetic Acid Salt)
Brand Name:
Vulcanchem
CAS No.:
4069393-93-3
VCID:
VC0118100
InChI:
InChI=1S/C40H48F18N8O6/c41-35(42,43)29(67)61-13-3-15-65(33(71)39(53,54)55)23-21-63(31(69)37(47,48)49)11-1-9-59(17-19-61)25-27-5-7-28(8-6-27)26-60-10-2-12-64(32(70)38(50,51)52)22-24-66(34(72)40(56,57)58)16-4-14-62(20-18-60)30(68)36(44,45)46/h5-8H,1-4,9-26H2
SMILES:
C1CN(CCN(CCCN(CCN(C1)C(=O)C(F)(F)F)C(=O)C(F)(F)F)C(=O)C(F)(F)F)CC2=CC=C(C=C2)CN3CCCN(CCN(CCCN(CC3)C(=O)C(F)(F)F)C(=O)C(F)(F)F)C(=O)C(F)(F)F
Molecular Formula:
C40H48F18N8O6
Molecular Weight:
1078.8 g/mol
Plerixafor Hexa(Trifluoroacetic Acid Salt)
CAS No.: 4069393-93-3
Reference Standards
VCID: VC0118100
Molecular Formula: C40H48F18N8O6
Molecular Weight: 1078.8 g/mol
| CAS No. | 4069393-93-3 |
|---|---|
| Product Name | Plerixafor Hexa(Trifluoroacetic Acid Salt) |
| Molecular Formula | C40H48F18N8O6 |
| Molecular Weight | 1078.8 g/mol |
| IUPAC Name | 1-[4,8-bis(2,2,2-trifluoroacetyl)-11-[[4-[[4,8,11-tris(2,2,2-trifluoroacetyl)-1,4,8,11-tetrazacyclotetradec-1-yl]methyl]phenyl]methyl]-1,4,8,11-tetrazacyclotetradec-1-yl]-2,2,2-trifluoroethanone |
| Standard InChI | InChI=1S/C40H48F18N8O6/c41-35(42,43)29(67)61-13-3-15-65(33(71)39(53,54)55)23-21-63(31(69)37(47,48)49)11-1-9-59(17-19-61)25-27-5-7-28(8-6-27)26-60-10-2-12-64(32(70)38(50,51)52)22-24-66(34(72)40(56,57)58)16-4-14-62(20-18-60)30(68)36(44,45)46/h5-8H,1-4,9-26H2 |
| Standard InChIKey | ZLIVMLGSJBPBRC-UHFFFAOYSA-N |
| SMILES | C1CN(CCN(CCCN(CCN(C1)C(=O)C(F)(F)F)C(=O)C(F)(F)F)C(=O)C(F)(F)F)CC2=CC=C(C=C2)CN3CCCN(CCN(CCCN(CC3)C(=O)C(F)(F)F)C(=O)C(F)(F)F)C(=O)C(F)(F)F |
| Canonical SMILES | C1CN(CCN(CCCN(CCN(C1)C(=O)C(F)(F)F)C(=O)C(F)(F)F)C(=O)C(F)(F)F)CC2=CC=C(C=C2)CN3CCCN(CCN(CCCN(CC3)C(=O)C(F)(F)F)C(=O)C(F)(F)F)C(=O)C(F)(F)F |
| Synonyms | 1,1’-[1,4-Phenylenebis(methylene)]bis[4,8,11-tris(trifluoroacetyl)-1,4,8,11-tetraazacyclotetradecane; |
| PubChem Compound | 11309252 |
| Last Modified | Nov 11 2021 |
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